![molecular formula C10H11BrFNO B2958190 2-Bromo-N-(2-fluorobenzyl)propanamide CAS No. 1225775-93-8](/img/structure/B2958190.png)
2-Bromo-N-(2-fluorobenzyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-Bromo-N-(2-fluorobenzyl)propanamide” is a versatile chemical compound that finds applications in scientific research. It offers a myriad of possibilities due to its unique structure, making it a valuable tool for studying various biochemical processes. The molecular weight of this compound is 260.10 and the molecular formula is C10H11BrFNO .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromine atom (Br), a fluorine atom (F), a benzyl group (C6H5CH2), a propionamide group (CH3CH2CONH2), and an oxygen atom (O) . For a detailed molecular structure, it’s recommended to refer to specialized databases or software.Scientific Research Applications
Chemical Reactivity and Synthesis
2-Bromo-N-(2-fluorobenzyl)propanamide is involved in chemical reactions that lead to the formation of complex heterocyclic structures. For instance, its structural analogs, which possess bromo and fluoro substituents, are utilized in tandem SN2-SNAr reactions to synthesize highly functionalized 4H-1-benzopyrans, indicating its potential utility in generating structurally diverse heterocyclic compounds with good yields (R. Bunce et al., 2008) R. Bunce, D. E. Rogers, T. Nago, S. Bryant, "4H‐1‐Benzopyrans by a tandem SN2‐SNAr reaction," Journal of Heterocyclic Chemistry, 2008.
Enzyme Reactivity
Compounds with structural similarities to this compound have been explored for their reactivity with enzymes such as benzoylformate decarboxylase. This enzyme demonstrates differential reactivity towards substrates and inhibitors, with bromo and fluoro analogs showing unique reactivity profiles that could inform biochemical studies and drug design (L. Reynolds et al., 1988) L. Reynolds, G. Garcia, J. Kozarich, G. L. Kenyon, "Differential reactivity in the processing of [p-(halomethyl)benzoyl] formates by benzoylformate decarboxylase, a thiamin pyrophosphate dependent enzyme," Biochemistry, 1988.
Properties
IUPAC Name |
2-bromo-N-[(2-fluorophenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrFNO/c1-7(11)10(14)13-6-8-4-2-3-5-9(8)12/h2-5,7H,6H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANDONSDYBHONQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CC=CC=C1F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.